![molecular formula C8H7NS B1642582 2-Methylthieno[2,3-c]pyridine](/img/structure/B1642582.png)
2-Methylthieno[2,3-c]pyridine
Cat. No. B1642582
M. Wt: 149.21 g/mol
InChI Key: UFCFTDIPQQTTNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07875627B2
Procedure details
76059-85: N-(2,2-Dimethoxy-ethyl)4-methyl-N-(5-methyl-thiophen-2-ylmethyl)-benzenesulfonamide (2) (50.56 g crude) was dissolved in dioxane (250 mL) and conc. HCl (200 mL) was added cautiously. The dark red solution was heated at gentle reflux (105 to 110° C.) for 24 hours. The volume was reduced by approximately half, then diluted with ether (200 mL). The pH was adjusted to between 7 and 8 using 50% NaOH/H2O and sat NaHCO3 solution with cooling. More ether (400 mL) was added, the mixture was filtered to remove insoluble material and the phases separated. The organic phase was washed with water (2×350 mL), dried (MgSO4) and condensed to dark red-brown oil. Purification was accomplished using Kugelrohr distillation (120 to 130° C.) to give 11.89 g of title compound as a pale yellow liquid.
Name
N-(2,2-Dimethoxy-ethyl)4-methyl-N-(5-methyl-thiophen-2-ylmethyl)-benzenesulfonamide
Quantity
50.56 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
|
CO[CH:3](OC)[CH2:4][N:5]([CH2:16][C:17]1[S:18][C:19]([CH3:22])=[CH:20][CH:21]=1)S(C1C=CC(C)=CC=1)(=O)=O.Cl.[OH-].[Na+].O.C([O-])(O)=O.[Na+]>O1CCOCC1.CCOCC>[CH3:22][C:19]1[S:18][C:17]2=[CH:16][N:5]=[CH:4][CH:3]=[C:21]2[CH:20]=1 |f:2.3.4,5.6|
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Inputs
Step One
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Name
|
N-(2,2-Dimethoxy-ethyl)4-methyl-N-(5-methyl-thiophen-2-ylmethyl)-benzenesulfonamide
|
|
Quantity
|
50.56 g
|
|
Type
|
reactant
|
|
Smiles
|
COC(CN(S(=O)(=O)C1=CC=C(C=C1)C)CC=1SC(=CC1)C)OC
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Name
|
|
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Quantity
|
250 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCOCC1
|
Step Two
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Name
|
|
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Quantity
|
200 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+].O
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)(O)[O-].[Na+]
|
Step Five
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Name
|
|
|
Quantity
|
200 mL
|
|
Type
|
solvent
|
|
Smiles
|
CCOCC
|
Step Six
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Name
|
|
|
Quantity
|
400 mL
|
|
Type
|
solvent
|
|
Smiles
|
CCOCC
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
107.5 (± 2.5) °C
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
The dark red solution was heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
with cooling
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
the mixture was filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove insoluble material
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the phases separated
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WASH
|
Type
|
WASH
|
|
Details
|
The organic phase was washed with water (2×350 mL)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
(MgSO4) and condensed to dark red-brown oil
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CUSTOM
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Type
|
CUSTOM
|
|
Details
|
Purification
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DISTILLATION
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Type
|
DISTILLATION
|
|
Details
|
Kugelrohr distillation (120 to 130° C.)
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=CC=2C(=CN=CC2)S1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 11.89 g | |
| YIELD: CALCULATEDPERCENTYIELD | 58.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
